Cas no 178495-84-6 (Benzene,1,2,3-trifluoro-5-(trans-4-propylcyclohexyl)-)

• Product Name: Benzene,1,2,3-trifluoro-5-(trans-4-propylcyclohexyl)-
• CAS No: 178495-84-6
• MF: C₁₅H₁₉F₃
• MW: 256.306575059891
• CID: 112910
• PubChem ID: 22709042
• Update Time: 2025-04-18

Benzene,1,2,3-trifluoro-5-(trans-4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-trifluoro-5-(trans-4-propylcyclohexyl)-
• 1,2,3-trifluoro-5-(4-propylcyclohexyl)benzene
• 1-(Trans-4-propylcyclohexyl)-3,4,5-trifluorobenzene
• trans-4'-Propylcyclohexyl 3,4,5-trifluorobenzene
• TRANS-4''-PROPYLCYCLOHEXYL 3,4,5-TRIFLUOROBENZENE
• trans-4-pentylcyclohexyl-3',4',5-trifluorobiphenyl
• 178495-84-6
• SCHEMBL6159054
• FT-0708125
• TRANS-4/'/'-PROPYLCYCLOHEXYL 3,4,5-TRIFLUOROBENZENE
• DTXSID80627653
• TRANS-4-PROPYLCYCLOHEXYL3,4,5-TRIFLUOROBENZENE
• SCHEMBL6159058

• Inchi： 1S/C15H19F3/c1-2-3-10-4-6-11(7-5-10)12-8-13(16)15(18)14(17)9-12/h8-11H,2-7H2,1H3
• InChI Key： MKTOMUXBVNLBGF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1CCC(CCC)CC1)F)F

Computed Properties

• Exact Mass: 256.14400
• Monoisotopic Mass: 256.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 5.17780